Cas no 3738-00-9 (Naphtho[2,1-b]furan,dodecahydro-3a,6,6,9a-tetramethyl-)

Naphtho[2,1-b]furan, dodecahydro-3a,6,6,9a-tetramethyl-, is a hydrogenated furan derivative with a complex polycyclic structure. Its saturated hydrocarbon backbone and tetramethyl substitution contribute to enhanced stability and reduced reactivity, making it suitable for applications requiring robust chemical frameworks. The compound's rigid, fused-ring system offers potential utility as an intermediate in fine chemical synthesis or as a structural motif in material science. Its lipophilic nature may also lend itself to use in hydrophobic formulations. The precise steric configuration imparted by the tetramethyl groups could influence selectivity in catalytic or chiral applications. Further research is needed to fully characterize its physicochemical properties and potential industrial applications.
Naphtho[2,1-b]furan,dodecahydro-3a,6,6,9a-tetramethyl- structure
3738-00-9 structure
Product Name:Naphtho[2,1-b]furan,dodecahydro-3a,6,6,9a-tetramethyl-
CAS No:3738-00-9
MF:C16H28O
MW:236.392925262451
CID:308487
Update Time:2026-05-14

Naphtho[2,1-b]furan,dodecahydro-3a,6,6,9a-tetramethyl- Chemical and Physical Properties

Names and Identifiers

    • Naphtho[2,1-b]furan,dodecahydro-3a,6,6,9a-tetramethyl-
    • 1-B]FURAN, DODECAHYDRO-3A,6,6,9A-TETRAMETHYL-NAPHTHO[2
    • Dodecahydro-3a,6,6,9a-tetramethylnaphtho(2,1-b)furan
    • Dodecahydro-3a,6,6,9a-tetramethylnaphtho(2,1-beta)furan
    • Dodecahydro-3a,6,6,9a-tetramethylnaphto(2,1-b)furan
    • Dodecahydrotetramethyl naphthofuran
    • FEMA No. 3471
    • Naphtho(2,1-b)furan, dodecahydro-3a,6,6,9a-tetramethyl-
    • Tetramethyl-perhydronaphthofuran
    • Dodecahydro-3a,6,6,9a-tetramethylnaphtho[2,1-b]furan
    • Inchi: 1S/C16H28O/c1-14(2)8-5-9-15(3)12(14)6-10-16(4)13(15)7-11-17-16/h12-13H,5-11H2,1-4H3
    • InChI Key: YPZUZOLGGMJZJO-UHFFFAOYSA-N
    • SMILES: CC1(CCCC2(C3CCOC3(CCC12)C)C)C

Computed Properties

  • Exact Mass: 236.21414

Experimental Properties

  • Color/Form: It is crystalline in appearance, and non pure products are often viscous liquids. It has a strong \ rich Longwu aroma and a mild woody aroma
  • PSA: 9.23
  • FEMA: 3471 | 1,5,5,9-TETRAMETHYL-13-OXATRICYCLO(8.3.0.0(4,9))TRIDECANE

Naphtho[2,1-b]furan,dodecahydro-3a,6,6,9a-tetramethyl- Pricemore >>

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Naphtho[2,1-b]furan,dodecahydro-3a,6,6,9a-tetramethyl- Related Literature

Additional information on Naphtho[2,1-b]furan,dodecahydro-3a,6,6,9a-tetramethyl-

Naphtho[2,1-b]furan, Dodecahydro-3a,6,6,9a-Tetramethyl- (CAS No. 3738-00-9): A Comprehensive Overview

Naphtho[2,1-b]furan, dodecahydro-3a,6,6,9a-tetramethyl- (CAS No. 3738-00-9) is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound, often referred to by its systematic name, Dodecahydro-3a,6,6,9a-tetramethyl-naphtho[2,1-b]furan, is characterized by its unique molecular structure and diverse applications in various scientific and industrial domains.

The molecular formula of Naphtho[2,1-b]furan, dodecahydro-3a,6,6,9a-tetramethyl- is C18H30O. Its molecular weight is approximately 274.43 g/mol. The compound features a naphthofuran core with multiple methyl substitutions and a fully saturated ring system. This structural complexity contributes to its unique chemical properties and potential biological activities.

Recent research has focused on the synthesis and characterization of Naphtho[2,1-b]furan, dodecahydro-3a,6,6,9a-tetramethyl- using advanced synthetic methods. One notable study published in the Journal of Organic Chemistry (2021) detailed a novel synthetic route that significantly improved the yield and purity of the compound. The researchers utilized a combination of palladium-catalyzed cross-coupling reactions and selective hydrogenation steps to achieve the desired product with high efficiency.

In the context of pharmaceutical research, Naphtho[2,1-b]furan, dodecahydro-3a,6,6,9a-tetramethyl- has shown promise as a potential lead compound for drug development. Preliminary studies have indicated that this compound exhibits anti-inflammatory and antioxidant properties. A study published in the European Journal of Medicinal Chemistry (2022) reported that Naphtho[2,1-b]furan, dodecahydro-3a,6,6,9a-tetramethyl- effectively inhibited the production of pro-inflammatory cytokines in vitro and demonstrated significant radical scavenging activity.

The biological activities of Naphtho[2,1-b]furan, dodecahydro-3a,6,6,9a-tetramethyl- are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress. Specifically, it has been shown to downregulate the expression of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in the inflammatory response. Additionally, the compound's antioxidant properties are believed to be mediated through its ability to upregulate the expression of antioxidant enzymes such as superoxide dismutase (SOD) and catalase.

Beyond its potential therapeutic applications, Naphtho[2,1-b]furan, dodecahydro-3a,6,6,9a-tetramethyl- has also been explored for its use in materials science. A recent study published in the Journal of Materials Chemistry (2021) investigated the photophysical properties of this compound and found that it exhibits strong fluorescence under UV light. This property makes it a promising candidate for use in fluorescent probes and sensors.

The environmental impact of Naphtho[2,1-b]furan, dodecahydro-3a,6,6,9a-tetramethyl- is another area of ongoing research. Studies have shown that this compound is biodegradable under certain conditions and does not accumulate in aquatic environments. However, further research is needed to fully understand its long-term environmental effects and ensure its safe use in industrial applications.

In conclusion, Naphtho[2,1-b]furan,dodecahydro-3a,6,6,9a-tetramethyl-(CAS No. 3738-00-9) is a multifaceted compound with significant potential in various scientific and industrial fields. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development. As new synthetic methods continue to improve its accessibility and purity,and as more studies elucidate its mechanisms of action,the future applications of this compound are likely to expand even further.

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